Cas no 1352910-89-4 (2-Chloro-3-ethoxy-5-nitropyridine)
2-Chloro-3-ethoxy-5-nitropyridine is a versatile heterocyclic compound featuring a pyridine core substituted with chloro, ethoxy, and nitro functional groups. Its distinct electronic and steric properties make it a valuable intermediate in organic synthesis, particularly for pharmaceutical and agrochemical applications. The chloro and nitro groups enhance reactivity, facilitating nucleophilic substitution or reduction reactions, while the ethoxy moiety contributes to solubility and stability. This compound is often employed in the preparation of more complex nitrogen-containing structures due to its well-defined reactivity profile. Its high purity and consistent performance make it suitable for research and industrial-scale processes requiring precise functionalization of pyridine derivatives.
1352910-89-4 structure
Product Name:2-Chloro-3-ethoxy-5-nitropyridine
CAS No:1352910-89-4
MF:C7H7ClN2O3
MW:202.59508061409
CID:4696032
Update Time:2025-06-07
2-Chloro-3-ethoxy-5-nitropyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-Chloro-3-ethoxy-5-nitropyridine
- FCH2282002
- AX8277455
-
- Inchi： 1S/C7H7ClN2O3/c1-2-13-6-3-5(10(11)12)4-9-7(6)8/h3-4H,2H2,1H3
- InChI Key： BKRKPJMSZZJAJU-UHFFFAOYSA-N
- SMILES： ClC1C(=CC(=CN=1)[N+](=O)[O-])OCC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 185
- Topological Polar Surface Area: 67.9
2-Chloro-3-ethoxy-5-nitropyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029189902-1g |
2-Chloro-3-ethoxy-5-nitropyridine |
1352910-89-4 | 97% | 1g |
$704.52 | 2022-04-03 |
2-Chloro-3-ethoxy-5-nitropyridine Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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